2-Benzyl-6-bromo-2,3-dihydro-isoindol-1-one

• IUPAC Name: 2-benzyl-6-bromo-3H-isoindol-1-one
• InChI: InChI=1S/C15H12BrNO/c16-13-7-6-12-10-17(15(18)14(12)8-13)9-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: BVFXSYIMFMLRBM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)Br)C(=O)N1CC3=CC=CC=C3
• Molecular Formula: C15H12BrNO
• Molecular Weight: 302.16 g/mol

Description

2-Benzyl-6-bromo-2,3-dihydro-isoindol-1-one is a chemical compound with the molecular formula C15H12BrNO and a molecular weight of 302.17. It is a compound that falls under the category of isoindolones.

Molecular Structure Analysis

The molecular structure of 2-Benzyl-6-bromo-2,3-dihydro-isoindol-1-one consists of a benzyl group attached to an isoindolone ring, which is a five-membered heterocyclic moiety. The isoindolone ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Physical And Chemical Properties Analysis

2-Benzyl-6-bromo-2,3-dihydro-isoindol-1-one has a predicted boiling point of 457.0±45.0 °C and a predicted density of 1.506±0.06 g/cm3. Its acidity coefficient (pKa) is predicted to be -2.13±0.20.

Scientific Research Applications

Pharmaceutical Synthesis

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Herbicides

. Their unique chemical structure and reactivity make them suitable for this application.

Colorants and Dyes

. Their aromatic nature and the presence of carbonyl groups contribute to their color properties.

Polymer Additives

. They can enhance the properties of polymers, making them more suitable for various applications.

Organic Synthesis

. They can act as building blocks in the synthesis of more complex organic compounds.

Photochromic Materials

. These are materials that change color in response to light, and these compounds contribute to this property.

Antimicrobial Features

. This makes them potential candidates for the development of new antimicrobial drugs.

Halogen Exchange Reactions

. This is a type of chemical reaction that is important in many areas of chemistry, including the synthesis of new compounds.